Cas no 1849241-58-2 (1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one
• CAS No: 1849241-58-2
• MF: C₆H₆F₂O₂
• MW: 148.107449054718
• CID: 4623724
• Update Time: 2025-06-11

1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one
• 1-(2,3-dihydrofuran-4-yl)-2,2-difluoroethanone

• Inchi： 1S/C6H6F2O2/c7-6(8)5(9)4-1-2-10-3-4/h3,6H,1-2H2
• InChI Key： KBGUOGFNYRJTTG-UHFFFAOYSA-N
• SMILES： FC(C(C1=COCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 154.8±40.0 °C at 760 mmHg
• Flash Point: 46.8±22.2 °C
• Vapor Pressure: 3.1±0.3 mmHg at 25°C

1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one

Introduction to 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one (CAS No. 1849241-58-2)

1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1849241-58-2, belongs to a class of molecules that incorporate both furan and fluorine moieties, which are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates. The presence of a difluoromethyl group at the second carbon position adds an additional layer of functional complexity, making this molecule a promising scaffold for further derivatization and optimization.

The structural framework of 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one consists of a five-membered dihydrofuran ring linked to an acylated ethyl group. The difluoromethyl group not only influences the electronic properties of the molecule but also contributes to its lipophilicity, which is a critical factor in drug design. This compound’s synthesis typically involves multi-step organic reactions, including condensation and fluorination processes, which highlight its synthetic challenge and the expertise required to produce it in high purity.

In recent years, there has been growing interest in fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms into molecular structures can lead to improved pharmacological properties such as increased bioavailability, resistance to metabolic degradation, and enhanced binding interactions with biological targets. The dihydrofuran ring is another structural feature that has been extensively studied for its role in modulating biological activity. This ring system is commonly found in natural products and bioactive molecules, suggesting that 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one may exhibit interesting pharmacological effects.

Current research in the field of medicinal chemistry has demonstrated that derivatives of dihydrofurans can serve as potent inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. For instance, studies have shown that modifications at the 3-position of the dihydrofuran ring can significantly alter the biological activity of these compounds. The presence of the difluoromethyl group further enhances their potential by improving their metabolic stability and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one is its versatility as a building block for drug discovery. Researchers have explored its use in generating libraries of compounds for high-throughput screening (HTS) to identify novel therapeutic agents. The combination of the dihydrofuran core and the difluoromethyl substituent makes it an attractive candidate for further functionalization through techniques such as Suzuki-Miyaura cross-coupling or Buchwald-Hartwig amination. These reactions allow for the introduction of diverse functional groups at specific positions within the molecule, enabling fine-tuning of its biological properties.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been employed to predict how 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding mode and potential mechanisms of action. For example, computational simulations have suggested that the difluoromethyl group may play a crucial role in stabilizing interactions with hydrophobic pockets on biological targets.

The synthesis and characterization of this compound have also benefited from improvements in synthetic methodologies. Modern techniques such as flow chemistry have enabled more efficient production processes, reducing reaction times and improving yields. Additionally, spectroscopic methods like NMR spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion,1-(4,5-Dihydrofuran-3-yl)-2,2-difluoroethan-1-one (CAS No. 1849241-58-2) represents a fascinating compound with significant potential in drug discovery. Its unique structural features—combining a dihydrofuran core with a difluoromethyl group—make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to explore its biological activities and synthetic possibilities, paving the way for new treatments across various therapeutic areas.